Cas no 1133001-67-8 (methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate)
1133001-67-8 structure
Product Name:methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate
CAS No:1133001-67-8
MF:C10H9ClO4S
MW:260.694061040878
CID:5205791
PubChem ID:47002168
Update Time:2024-03-01
methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-[4-(chlorosulfonyl)phenyl]-, methyl ester, (2E)-
- methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate
-
- Inchi: 1S/C10H9ClO4S/c1-15-10(12)7-4-8-2-5-9(6-3-8)16(11,13)14/h2-7H,1H3/b7-4+
- InChI Key: GMILRSSKKFEWKB-QPJJXVBHSA-N
- SMILES: C(OC)(=O)/C=C/C1=CC=C(S(Cl)(=O)=O)C=C1
Computed Properties
- Exact Mass: 259.9910076g/mol
- Monoisotopic Mass: 259.9910076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 68.8Ų
methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1724954-0.05g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 0.05g |
$65.0 | 2023-09-20 | |
| Enamine | EN300-1724954-0.1g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 0.1g |
$96.0 | 2023-09-20 | |
| Enamine | EN300-1724954-0.25g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 0.25g |
$136.0 | 2023-09-20 | |
| Enamine | EN300-1724954-0.5g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 0.5g |
$256.0 | 2023-09-20 | |
| Enamine | EN300-1724954-1.0g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 1g |
$355.0 | 2023-06-04 | |
| Enamine | EN300-1724954-2.5g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 2.5g |
$697.0 | 2023-09-20 | |
| Enamine | EN300-1724954-5.0g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 5g |
$1033.0 | 2023-06-04 | |
| Enamine | EN300-1724954-10.0g |
methyl (2E)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 85% | 10g |
$1531.0 | 2023-06-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307405-50mg |
Methyl (2e)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 98% | 50mg |
¥1728.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307405-100mg |
Methyl (2e)-3-[4-(chlorosulfonyl)phenyl]prop-2-enoate |
1133001-67-8 | 98% | 100mg |
¥2073.00 | 2024-08-09 |
methyl (2E)-3-4-(chlorosulfonyl)phenylprop-2-enoate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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